Cas no 57705-63-2 (Cyclobutanemethanol, 2-methyl-, (1R,2R)-rel-)

Cyclobutanemethanol, 2-methyl-, (1R,2R)-rel- structure
57705-63-2 structure
Product Name:Cyclobutanemethanol, 2-methyl-, (1R,2R)-rel-
CAS No:57705-63-2
MF:C6H12O
MW:100.158882141113
CID:344509
Update Time:2024-01-28

Cyclobutanemethanol, 2-methyl-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanol, 2-methyl-, (1R,2R)-rel-
    • Inchi: 1S/C6H12O/c1-5-2-3-6(5)4-7/h5-7H,2-4H2,1H3/t5-,6+/m1/s1
    • InChI Key: XKJMEEWZNIOOBO-RITPCOANSA-N
    • SMILES: [C@@H]1(CO)CC[C@H]1C

Experimental Properties

  • Density: 0.914±0.06 g/cm3(Predicted)
  • Boiling Point: 146.2±8.0 °C(Predicted)
  • pka: 15.05±0.10(Predicted)

Cyclobutanemethanol, 2-methyl-, (1R,2R)-rel- Pricemore >>

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